Cas no 141068-80-6 (4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one)

4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one structure
141068-80-6 structure
Product Name:4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one
CAS No:141068-80-6
MF:C9H8N2O4
MW:208.170822143555
CID:2196364
PubChem ID:21877805
Update Time:2024-11-08

4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one
    • 4-methyl-7-nitro-1,4-benzoxazin-3-one
    • 2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro-
    • ZBHRAYSDUNQXKV-UHFFFAOYSA-N
    • DTXSID30619280
    • 4-methyl-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • SCHEMBL3042096
    • CS-0159418
    • AKOS016360142
    • E81983
    • 4-methyl-7-nitro-2h-1,4-benzoxazin-3(4h)-one
    • 141068-80-6
    • 4-methyl-7-nitro-2H-1,4-benzoxazin-3-one
    • Inchi: 1S/C9H8N2O4/c1-10-7-3-2-6(11(13)14)4-8(7)15-5-9(10)12/h2-4H,5H2,1H3
    • InChI Key: ZBHRAYSDUNQXKV-UHFFFAOYSA-N
    • SMILES: O1CC(N(C)C2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 208.04840674g/mol
  • Monoisotopic Mass: 208.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 75.4Ų

4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1235971-250mg
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro-
141068-80-6 97%
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$75 2024-06-08
eNovation Chemicals LLC
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Chemenu
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Chemenu
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141068-80-6 97%
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Chemenu
CM534058-1g
4-Methyl-7-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one
141068-80-6 97%
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Aaron
AR001GJ2-100mg
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro-
141068-80-6 97%
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$9.00 2025-02-11
Aaron
AR001GJ2-250mg
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro-
141068-80-6 97%
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$21.00 2025-02-11
Aaron
AR001GJ2-1g
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro-
141068-80-6 97%
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1PlusChem
1P001GAQ-100mg
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141068-80-6 97%
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1PlusChem
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